Sodium nitrate-15N
Overview
Description
Sodium nitrate-15N is a nitrogen-15 labeled compound with the chemical formula Na15NO3. It is a stable isotope of sodium nitrate where the nitrogen atom is replaced with its isotope nitrogen-15. This compound is widely used in various scientific research fields due to its unique isotopic properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: Sodium nitrate-15N can be synthesized through isotopic exchange reactions. One common method involves the reaction of sodium hydroxide with nitrogen-15 labeled nitric acid. The reaction is typically carried out under controlled temperature and pressure conditions to ensure high yield and purity .
Industrial Production Methods: Industrial production of this compound involves the separation of nitrogen-15 from atmospheric nitrogen using gas diffusion or centrifugation techniques. The separated nitrogen-15 is then reacted with sodium hydroxide to produce this compound. This process requires specialized equipment and facilities to handle isotopic materials safely .
Types of Reactions:
Oxidation: this compound can undergo oxidation reactions, where it acts as an oxidizing agent. For example, it can oxidize organic compounds to produce nitrogen oxides.
Reduction: It can be reduced to sodium nitrite-15N using reducing agents like hydrogen gas or metals such as zinc.
Substitution: this compound can participate in substitution reactions where the nitrate group is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common reagents include organic compounds and catalysts like platinum or palladium.
Reduction: Reducing agents such as hydrogen gas, zinc, or iron are used under controlled temperature and pressure conditions.
Substitution: Reagents like halides or other nucleophiles are used in the presence of catalysts.
Major Products:
Oxidation: Nitrogen oxides and oxidized organic compounds.
Reduction: Sodium nitrite-15N and water.
Substitution: Various substituted organic and inorganic compounds.
Scientific Research Applications
Sodium nitrate-15N has a wide range of applications in scientific research:
Chemistry: Used as a tracer in isotopic labeling studies to track chemical reactions and pathways.
Biology: Employed in metabolic studies to understand nitrogen assimilation and utilization in plants and microorganisms.
Medicine: Utilized in pharmacokinetic studies to investigate drug metabolism and distribution.
Mechanism of Action
Sodium nitrate-15N exerts its effects through its isotopic properties. The nitrogen-15 isotope allows for precise tracking and analysis of nitrogen-related processes. In biological systems, it is assimilated and incorporated into amino acids and proteins, enabling detailed studies of metabolic pathways. In chemical reactions, it serves as a marker to monitor reaction progress and identify intermediates .
Comparison with Similar Compounds
Sodium nitrite-15N: Similar in structure but contains a nitrite group instead of a nitrate group.
Potassium nitrate-15N: Contains potassium instead of sodium.
Ammonium nitrate-15N: Contains ammonium instead of sodium.
Uniqueness: Sodium nitrate-15N is unique due to its specific isotopic labeling, which makes it highly valuable for tracing and studying nitrogen-related processes. Its stability and reactivity also make it suitable for a wide range of applications in various scientific fields .
Properties
IUPAC Name |
sodium;dioxido(oxo)(15N)azanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/NO3.Na/c2-1(3)4;/q-1;+1/i1+1; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWDWKYIASSYTQR-YTBWXGASSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[15N+](=O)([O-])[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NNaO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70466018 |
Source
|
| Record name | Sodium nitrate-15N | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70466018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
85.988 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
31432-45-8 |
Source
|
| Record name | Sodium nitrate N-15 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031432458 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium nitrate-15N | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70466018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sodium nitrate-15N | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SODIUM NITRATE N-15 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0GNX7H7XF7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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